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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylheptane

CAS No.: 61868-27-7

Cat. No.: B15921106

Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: An Overview of 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7)

This technical guide serves to consolidate the currently available information on 3-Ethyl-2,5-
dimethylheptane. Despite a comprehensive search of scientific literature and chemical

databases, it is important to note that this compound is not extensively studied, and publicly

available data regarding its biological activity and experimental applications are exceedingly

scarce.

Chemical and Physical Properties
3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon.[1] Its fundamental properties are

summarized in the table below.
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Property Value Source

CAS Number 61868-27-7 [2][3]

Molecular Formula C11H24 [1][2][3]

Molecular Weight 156.31 g/mol [2][4]

IUPAC Name 3-ethyl-2,5-dimethylheptane [2]

Boiling Point 180.1 °C [1]

Canonical SMILES CCC(C)CC(CC)C(C)C [2]
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Experimental Data and Protocols
A thorough review of existing literature reveals a significant lack of published experimental

studies involving 3-Ethyl-2,5-dimethylheptane. Consequently, detailed experimental protocols

for its synthesis, purification, or use in biological assays are not available in the public domain.

The absence of such data precludes a summary of its biological activities or potential

therapeutic applications.

Signaling Pathways and Logical Relationships
Due to the dearth of research on the biological effects of 3-Ethyl-2,5-dimethylheptane, there

is no information on any associated signaling pathways or mechanisms of action. Without

experimental evidence of its interaction with biological systems, the creation of diagrams

illustrating its influence on cellular or physiological processes is not possible.

Conclusion
3-Ethyl-2,5-dimethylheptane is a chemical entity for which basic physicochemical properties

have been reported. However, its biological role, potential applications in drug development,
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and interactions with biological pathways remain uninvestigated. This document summarizes

the extent of currently accessible information. Further empirical research would be necessary

to elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15921106?utm_src=pdf-custom-synthesis#bc-rfq
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=14480
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_5-dimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_5-dimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-27-7
https://pubchem.ncbi.nlm.nih.gov/compound/3r_5r_-3-Ethyl-2_5-Dimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3r_5r_-3-Ethyl-2_5-Dimethylheptane
https://www.benchchem.com/product/b15921106/docs#technical-guide-3-ethyl-2-5-dimethylheptane-cas-61868-27-7
https://www.benchchem.com/product/b15921106/docs#technical-guide-3-ethyl-2-5-dimethylheptane-cas-61868-27-7
https://www.benchchem.com/product/b15921106/docs#technical-guide-3-ethyl-2-5-dimethylheptane-cas-61868-27-7
https://www.benchchem.com/product/b15921106/docs#technical-guide-3-ethyl-2-5-dimethylheptane-cas-61868-27-7
https://www.benchchem.com/product/b15921106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15921106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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